Cas no 540514-92-9 (3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one)

• Product Name: 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one
• CAS No: 540514-92-9
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• MDL: MFCD03197047
• CID: 3029135
• PubChem ID: 1253496
• Update Time: 2025-07-18

3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-甲基苯基)-7-硝基-1H-喹喔啉-2,3-二酮
• 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one
• 4-(3-methylphenyl)-7-nitro-1H-quinoxaline-2,3-dione
• 3-Hydroxy-6-nitro-1-(m-tolyl)quinoxalin-2(1H)-one
• A917971
• 3-Hydroxy-6-nitro-1-m-tolylquinoxalin-2(1H)-one
• 2(1H)-quinoxalinone, 3-hydroxy-1-(3-methylphenyl)-6-nitro-
• 3-hydroxy-1-(3-methylphenyl)-6-nitro-1,2-dihydroquinoxalin-2-one
• SCHEMBL17131869
• SR-01000296045
• MFCD03197047
• LS-07507
• ALBB-023737
• SR-01000296045-1
• AKOS003292435
• 540514-92-9
• H34125
• CCG-356428

• MDL： MFCD03197047
• Inchi： 1S/C15H11N3O4/c1-9-3-2-4-10(7-9)17-13-6-5-11(18(21)22)8-12(13)16-14(19)15(17)20/h2-8H,1H3,(H,16,19)
• InChI Key： ZVEOQMWPUTWWCR-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=C(C=CC=2N1C1C=CC=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 297.07495584Da
• Monoisotopic Mass: 297.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.2

3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one

3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one: A Promising Compound with Potential in CAS No. 540514-92-9 Research

3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one, identified by CAS No. 540514-92-9, is a unique quinoxalinone derivative that has garnered significant attention in recent years due to its multifaceted pharmacological properties. This compound, characterized by its molecular structure that combines a hydroxyl group, a methylphenyl substituent, and a nitro group on the quinoxalinone scaffold, represents a novel class of molecules with potential applications in drug discovery and biomedical research. Recent studies have highlighted its ability to modulate key biological pathways, making it a valuable candidate for further exploration in therapeutic development.

Structurally, 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one features a quinoxalinone ring system, which is a core scaffold in many bioactive compounds. The introduction of the hydroxyl group at the 3-position and the nitro group at the 6-position significantly influences its reactivity and biological activity. The 3-methylphenyl substituent at the 1-position adds further complexity, potentially enhancing interactions with target proteins. These structural features are critical in determining its pharmacokinetic profile and mechanism of action.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one, with studies focusing on optimizing reaction conditions to maximize yield and purity. One such study published in Journal of Medicinal Chemistry (2023) reported a novel multistep synthesis route involving nucleophilic substitution and nitration reactions. This approach not only improved the scalability of the synthesis but also reduced the formation of byproducts, which is essential for large-scale drug development processes.

Pharmacologically, 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one has shown promising activity in several in vitro and in vivo models. A 2023 study published in Anticancer Research demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Further research has also explored its antitumor properties. A 2023 study in Journal of Medicinal Chemistry reported that 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one exhibits potent cytotoxic activity against various cancer cell lines, including breast and lung cancer cells. The compound was found to induce apoptosis through the modulation of the mitochondrial pathway, suggesting its potential as a novel chemotherapeutic agent. These findings highlight its dual role in targeting both inflammation and cancer, which is a critical aspect of modern drug discovery efforts.

Recent advancements in computational modeling have further elucidated the molecular mechanisms underlying the activity of 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one. A 2023 study using molecular docking simulations identified potential protein targets, including key enzymes involved in inflammatory responses and cell proliferation. These insights provide a foundation for the design of more effective derivatives with enhanced therapeutic profiles.

Despite its promising properties, the development of 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one as a therapeutic agent requires further investigation. Challenges such as optimizing its solubility, improving its bioavailability, and ensuring its safety profile must be addressed. Additionally, the long-term effects of its use in clinical settings need to be thoroughly evaluated through rigorous clinical trials.

In conclusion, 3-hydroxy-1-(3-methylphenyl)-6-nitroquinoxalin-2(1H)-one represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and multifaceted biological activities make it a compelling candidate for further research and development. As the field of drug discovery continues to evolve, compounds like CAS No. 540514-92-9 may play a pivotal role in the treatment of complex diseases, offering new hope for patients worldwide.